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Compound of Interest

Compound Name: Ro 43-5054

CAS No.: 138107-58-1

Cat. No.: B1680686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and

biological activity of Ro 43-5054, a potent and selective antagonist of the platelet glycoprotein

IIb/IIIa receptor.

Chemical Structure and Properties
Ro 43-5054, with the IUPAC name N-[N-[N-(p-amidinobenzoyl)-β-alanyl]-L-α-aspartyl]-3-

phenyl-L-alanine, is a peptidomimetic inhibitor. Its chemical structure and key properties are

summarized below.

Chemical Structure:

Table 1: Chemical and Physical Properties of Ro 43-5054

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1680686#bc-rfq
https://www.benchchem.com/product/b1680686/docs?utm_src=pdf-body#ro-43-5054-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1680686/docs?utm_src=pdf-body#ro-43-5054-a-technical-guide-for-researchers
https://www.benchchem.com/product/b1680686/docs?utm_src=pdf-body#ro-43-5054-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C24H27N5O7 --INVALID-LINK--

Molecular Weight 497.5 g/mol --INVALID-LINK--

CAS Number 138107-58-1 --INVALID-LINK--

Melting Point Not available -

Boiling Point Not available -

Solubility Not available -

Biological Activity and Mechanism of Action
Ro 43-5054 is a highly potent inhibitor of platelet aggregation. It selectively targets the

glycoprotein IIb/IIIa (GP IIb/IIIa) receptor on the surface of platelets, preventing the binding of

fibrinogen and thereby blocking the final common pathway of platelet aggregation.

Table 2: Biological Activity of Ro 43-5054

Parameter Value Conditions Source

IC50 (Platelet

Aggregation Inhibition)
0.06 µM

Human platelet-rich

plasma (PRP), ADP-

induced

--INVALID-LINK--

Glycoprotein IIb/IIIa Signaling Pathway
The GP IIb/IIIa signaling pathway is a critical component of hemostasis and thrombosis. Upon

platelet activation by agonists such as ADP, thrombin, or collagen, an "inside-out" signaling

cascade leads to a conformational change in the GP IIb/IIIa receptor, increasing its affinity for

fibrinogen. The binding of fibrinogen to activated GP IIb/IIIa receptors on adjacent platelets

leads to platelet aggregation. This binding also triggers "outside-in" signaling, which further

promotes platelet activation and thrombus stabilization. Ro 43-5054 acts by competitively

inhibiting the binding of fibrinogen to the activated GP IIb/IIIa receptor.
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Caption: Glycoprotein IIb/IIIa Signaling Pathway and Inhibition by Ro 43-5054.

Experimental Protocols
The following are generalized protocols for assessing the activity of GP IIb/IIIa inhibitors like Ro
43-5054.

Platelet Aggregation Inhibition Assay (IC50
Determination)
This protocol describes a method for determining the half-maximal inhibitory concentration

(IC50) of Ro 43-5054 on platelet aggregation in human platelet-rich plasma (PRP).

Materials:

Human whole blood collected in 3.2% sodium citrate.

Agonist: Adenosine diphosphate (ADP).
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Ro 43-5054 stock solution.

Platelet aggregometer.

Pipettes and consumables.

Procedure:

PRP Preparation: Centrifuge whole blood at a low speed (e.g., 200 x g) for 15 minutes at

room temperature to obtain platelet-rich plasma (PRP). Centrifuge the remaining blood at a

higher speed (e.g., 1500 x g) for 15 minutes to obtain platelet-poor plasma (PPP), which is

used as a reference (100% aggregation).

Platelet Count Adjustment: Adjust the platelet count in the PRP to a standardized

concentration (e.g., 2.5 x 10^8 platelets/mL) using PPP.

Incubation: Pre-warm the PRP samples to 37°C for 10 minutes in the aggregometer cuvettes

with a stir bar.

Inhibitor Addition: Add varying concentrations of Ro 43-5054 to the PRP samples and

incubate for a specified time (e.g., 5 minutes) at 37°C.

Aggregation Induction: Initiate platelet aggregation by adding a fixed concentration of ADP

(e.g., 10 µM).

Data Recording: Record the change in light transmission for 5-10 minutes. The maximum

aggregation is recorded.

IC50 Calculation: Plot the percentage of platelet aggregation inhibition against the logarithm

of the Ro 43-5054 concentration. The IC50 value is the concentration of the inhibitor that

causes 50% inhibition of the maximal aggregation response.
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Caption: Experimental Workflow for Platelet Aggregation Inhibition Assay.
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Fibrinogen Binding Assay
This protocol outlines a method to assess the ability of Ro 43-5054 to inhibit the binding of

fibrinogen to platelets.

Materials:

Washed human platelets.

Fluorescently labeled (e.g., FITC) or radiolabeled (e.g., ¹²⁵I) human fibrinogen.

Platelet agonist (e.g., ADP or thrombin).

Ro 43-5054 stock solution.

Flow cytometer or gamma counter.

Buffers and reagents.

Procedure:

Platelet Preparation: Prepare washed platelets from human blood to remove plasma

proteins.

Incubation with Inhibitor: Incubate the washed platelets with varying concentrations of Ro 43-
5054 at room temperature for a specified time.

Platelet Activation: Activate the platelets with an agonist (e.g., ADP) in the presence of Ca²⁺.

Fibrinogen Addition: Add labeled fibrinogen to the platelet suspension and incubate to allow

binding.

Separation of Platelets: Separate the platelets from the unbound fibrinogen by centrifugation

through a dense medium (e.g., silicone oil) or by gel filtration.

Quantification:

For fluorescently labeled fibrinogen, analyze the platelets by flow cytometry to measure

the mean fluorescence intensity.
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For radiolabeled fibrinogen, measure the radioactivity of the platelet pellet using a gamma

counter.

Data Analysis: Determine the concentration of Ro 43-5054 that inhibits 50% of the specific

fibrinogen binding.

This guide provides a foundational understanding of Ro 43-5054 for research and development

purposes. Further investigation into its pharmacokinetic and pharmacodynamic properties is

recommended for a comprehensive evaluation.

To cite this document: BenchChem. [Ro 43-5054: A Technical Guide for Researchers].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680686/docs#ro-43-5054-a-technical-guide-for-
researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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